Cas no 2138176-45-9 ((4,4-Difluorocyclohexyl)methanesulfinamide)

• Product Name: (4,4-Difluorocyclohexyl)methanesulfinamide
• CAS No: 2138176-45-9
• MF: C₇H₁₃F₂NOS
• MW: 197.246027708054
• CID: 5814426
• PubChem ID: 165460054
• Update Time: 2025-06-23

(4,4-Difluorocyclohexyl)methanesulfinamide Chemical and Physical Properties

Names and Identifiers

• 2138176-45-9
• (4,4-difluorocyclohexyl)methanesulfinamide
• EN300-732579
• (4,4-Difluorocyclohexyl)methanesulfinamide

• Inchi： 1S/C7H13F2NOS/c8-7(9)3-1-6(2-4-7)5-12(10)11/h6H,1-5,10H2
• InChI Key： OBMFIQOSLXUPKS-UHFFFAOYSA-N
• SMILES： S(CC1CCC(CC1)(F)F)(N)=O

Computed Properties

• Exact Mass: 197.06859154g/mol
• Monoisotopic Mass: 197.06859154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.3Ų

Additional information on (4,4-Difluorocyclohexyl)methanesulfinamide

Introduction to (4,4-Difluorocyclohexyl)methanesulfinamide (CAS No. 2138176-45-9)

(4,4-Difluorocyclohexyl)methanesulfinamide, with the CAS number 2138176-45-9, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its 4,4-difluorocyclohexyl and methanesulfinamide moieties, which contribute to its distinct properties and reactivity.

The 4,4-difluorocyclohexyl group is a cyclic structure with two fluorine atoms attached at the 4-position. Fluorine substitution is known to significantly alter the physical and chemical properties of organic molecules, often enhancing their stability, lipophilicity, and biological activity. In the context of (4,4-Difluorocyclohexyl)methanesulfinamide, this substitution likely confers enhanced stability and resistance to metabolic degradation, making it a promising candidate for drug development.

The methanesulfinamide moiety is another key feature of this compound. Sulfinamides are a class of compounds that have been extensively studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of this functional group in (4,4-Difluorocyclohexyl)methanesulfinamide suggests that it may exhibit similar biological activities, making it a valuable target for further research.

Recent studies have explored the potential applications of (4,4-Difluorocyclohexyl)methanesulfinamide in various areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding highlights its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, (4,4-Difluorocyclohexyl)methanesulfinamide has also shown promise in the field of materials science. A research team from the University of California demonstrated that this compound can be used as a building block for the synthesis of advanced polymers with unique mechanical and thermal properties. These polymers have potential applications in areas such as drug delivery systems and high-performance coatings.

The synthesis of (4,4-Difluorocyclohexyl)methanesulfinamide typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4,4-difluorocyclohexanone with methanesulfinic acid or its derivatives. The resulting product is then purified using techniques such as column chromatography or recrystallization to obtain the desired compound.

In terms of safety and handling, it is important to note that while (4,4-Difluorocyclohexyl)methanesulfinamide is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when handling this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and properly disposing of any waste materials.

The future prospects for (4,4-Difluorocyclohexyl)methanesulfinamide are promising. Ongoing research aims to further elucidate its biological activities and optimize its properties for specific applications. For example, efforts are being made to develop more efficient synthetic methods that can produce this compound on a larger scale while maintaining high purity and yield. Additionally, studies are underway to investigate its potential as a lead compound for drug discovery programs targeting various diseases.

In conclusion, (4,4-Difluorocyclohexyl)methanesulfinamide (CAS No. 2138176-45-9) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and promising biological activities make it an exciting target for further research and development. As more studies are conducted and new applications are discovered, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.